N,N'-diallylpentanediamide

• IUPAC Name: N,N'-bis(prop-2-enyl)pentanediamide
• InChI: InChI=1S/C11H18N2O2/c1-3-8-12-10(14)6-5-7-11(15)13-9-4-2/h3-4H,1-2,5-9H2,(H,12,14)(H,13,15)
• InChI Key: GPJYNGZPTDTXHY-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CCCC(=O)NCC=C
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

N,N'-diallylpentanediamide, also known as DAPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. DAPA is derived from the reaction between allylamine and glutaric anhydride and has a molecular formula of C12H20N2O2.

Mechanism of Action

The mechanism of action of N,N'-diallylpentanediamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in inflammation and tumor growth. N,N'-diallylpentanediamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins which play a role in inflammation and tumor growth.
Biochemical and Physiological Effects:
N,N'-diallylpentanediamide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that N,N'-diallylpentanediamide inhibits the proliferation and migration of cancer cells, as well as the production of pro-inflammatory cytokines. In vivo studies have shown that N,N'-diallylpentanediamide reduces tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-diallylpentanediamide in lab experiments is its low toxicity and high stability, making it a safe and reliable compound to work with. However, one limitation is its limited solubility in water, which may affect its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for research on N,N'-diallylpentanediamide. One potential area of research is the development of new drugs for the treatment of cancer and other inflammatory diseases based on the anti-inflammatory and anti-tumor properties of N,N'-diallylpentanediamide. Another potential area of research is the development of new pesticides and fertilizers based on the antimicrobial and plant growth-promoting properties of N,N'-diallylpentanediamide. Additionally, further studies are needed to fully understand the mechanism of action of N,N'-diallylpentanediamide and its potential applications in various fields of research.

Scientific Research Applications

N,N'-diallylpentanediamide has been extensively studied for its potential applications in various fields of research. In medicine, N,N'-diallylpentanediamide has been found to exhibit anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs for the treatment of cancer and other inflammatory diseases.
In agriculture, N,N'-diallylpentanediamide has been shown to enhance plant growth and improve crop yield, making it a potential alternative to traditional fertilizers. Furthermore, N,N'-diallylpentanediamide has been found to have antimicrobial properties, making it a potential candidate for the development of new pesticides.
In industry, N,N'-diallylpentanediamide has been used as a crosslinking agent for the production of polymers and resins, as well as a curing agent for epoxy resins.